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Compound of Interest

Compound Name: 2-tert-Butylcyclohexyl acetate

Cat. No.: B037660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 2-tert-Butylcyclohexyl
acetate, a versatile synthetic fragrance material, in various formulations. The following sections

detail its olfactory profile, blending compatibilities, and protocols for performance evaluation.

Introduction to 2-tert-Butylcyclohexyl Acetate
2-tert-Butylcyclohexyl acetate, often referred to by trade names such as Verdox™ or

Lorysia®, is a widely used fragrance ingredient prized for its complex and adaptable scent

profile. It is a colorless liquid that provides a combination of fruity, floral-violet, woody, and

subtle powdery tea nuances.[1] Its excellent stability and substantivity make it a favored

component in fine fragrances, personal care products, and household cleaning agents.[1][2]

Olfactory Profile:

Top Notes: Fresh, fruity (apple-like), slightly green.[3]

Heart Notes: Floral (reminiscent of violet and rose), soft, and slightly powdery.[1][4]

Base Notes: Woody, with a clean musk character.[2][3]
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2-tert-Butylcyclohexyl acetate is a highly versatile blending ingredient that can be used to

enhance and modify a wide array of fragrance compositions. Its multifaceted character allows it

to bridge different fragrance families, adding freshness, volume, and complexity.

Recommended Fragrance Families for Blending:

Floral: It blends seamlessly with rose, jasmine, lily of the valley, and other white florals,

providing a fresh and dewy quality.

Woody: When combined with cedarwood, sandalwood, and vetiver, it imparts a clean and

modern woodiness.[4]

Fruity: It enhances the natural character of green apple, pear, and citrus notes.

Chypre: In modern chypre formulations, it can be used to create a sophisticated musky

foundation that complements oakmoss and bergamot.[2]

Musk: It harmonizes well with synthetic musks, boosting their clean and sensual facets.[1]

Logical Relationship of 2-tert-Butylcyclohexyl Acetate with Fragrance Families
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Caption: Blending compatibility of 2-tert-Butylcyclohexyl acetate.

Experimental Protocols
The following protocols outline standard methodologies for evaluating the performance of

fragrance blends containing 2-tert-Butylcyclohexyl acetate.

Protocol for Sensory Evaluation: Triangle Test
The triangle test is a discriminative method used to determine if a perceptible difference exists

between two samples.

Objective: To determine if the addition of 2-tert-Butylcyclohexyl acetate at a specific

concentration creates a noticeable difference in a fragrance accord.
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Materials:

Base fragrance accord

Test fragrance accord (base accord + 2-tert-Butylcyclohexyl acetate)

Ethanol (perfumer's grade) as a diluent

Glass vials with caps

Olfactory smelling strips

Sensory panel of at least 15 trained assessors

Controlled, odor-free evaluation booths

Procedure:

Prepare a 10% dilution of the base accord and the test accord in ethanol.

For each panelist, present three coded samples: two of the base accord and one of the test

accord, or two of the test accord and one of the base accord. The order of presentation

should be randomized for each panelist.

Instruct panelists to evaluate the samples from left to right.

Ask panelists to identify the sample that is different from the other two.

Record the responses.

Analyze the results statistically to determine if the number of correct identifications is

significant.

Workflow for Triangle Test Sensory Evaluation
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Caption: Protocol for the triangle test sensory evaluation.

Protocol for Substantivity Evaluation on Fabric
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This protocol measures the longevity of a fragrance blend on fabric over time.

Objective: To assess the substantivity of a fragrance blend containing 2-tert-Butylcyclohexyl
acetate on cotton fabric.

Materials:

Fragrance blend (1% in a standard fabric softener base)

Control (unfragranced fabric softener base)

Standard cotton swatches (10x10 cm)

Washing machine

Drying line or tumble dryer (without heat)

Odor-free evaluation room

Trained sensory panel

Procedure:

Wash a load of dummy ballast textiles with the unfragranced fabric softener to prepare the

machine.

Wash the cotton swatches with the fragranced fabric softener.

Line-dry the swatches in a controlled, odor-free environment.

Have the sensory panel evaluate the intensity of the fragrance on the dry swatches at

predetermined intervals (e.g., 0, 24, 48, and 72 hours).

Panelists should rate the fragrance intensity on a scale from 0 (no odor) to 5 (very strong

odor).

Calculate the mean intensity score for each time point.
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Protocol for Stability Testing
This protocol evaluates the chemical stability of a fragrance blend in a product base under

accelerated conditions.

Objective: To assess the stability of a fragrance blend containing 2-tert-Butylcyclohexyl
acetate in a roll-on deodorant base.

Materials:

Fragrance blend (0.5% in a roll-on deodorant base)

Control (unfragranced roll-on deodorant base)

Glass roll-on containers

Oven capable of maintaining 40°C

Refrigerator capable of maintaining 4°C

pH meter

Viscometer

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Procedure:

Prepare samples of the fragranced and unfragranced deodorant base.

Store samples under the following conditions for 12 weeks:

40°C (accelerated aging)

4°C (control)

Room temperature (20-25°C)

Cyclic temperature (24 hours at 40°C, 24 hours at 4°C)
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At weeks 0, 4, 8, and 12, evaluate the samples for:

Olfactory profile: Assess any changes in scent.

Physical properties: Measure pH, viscosity, and observe for any changes in color or

appearance.

Chemical composition: Analyze the fragrance composition using GC-MS to identify any

degradation of 2-tert-Butylcyclohexyl acetate or other key components.

Quantitative Data
The following tables present illustrative data from the experimental protocols described above.

Table 1: Sensory Panel Triangle Test Results

Test Description
Number of

Panelists

Correct

Identifications

Significance

Level (p-value)
Result

Floral accord vs.

Floral accord +

2% 2-tert-

Butylcyclohexyl

acetate

20 15 < 0.01
Significant

Difference

Woody accord

vs. Woody

accord + 5% 2-

tert-

Butylcyclohexyl

acetate

20 18 < 0.001
Highly Significant

Difference

Table 2: Substantivity of a Floral-Woody Blend on Cotton Fabric
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Time (hours) Mean Fragrance Intensity (0-5 scale)

0 4.5

24 3.8

48 3.1

72 2.5

Table 3: Stability Assessment of 2-tert-Butylcyclohexyl Acetate in a Roll-on Deodorant Base

at 40°C

Week
Olfactory

Change
pH Viscosity (cP)

% of Initial 2-

tert-

Butylcyclohexyl

Acetate (GC-

MS)

0 None 4.5 1500 100%

4
Slight decrease

in fruity top notes
4.5 1510 98%

8

Noticeable

decrease in top

notes

4.4 1525 95%

12

Overall fragrance

profile slightly

weaker

4.4 1530 92%

Conclusion
2-tert-Butylcyclohexyl acetate is a highly valuable and versatile fragrance ingredient. Its

unique olfactory profile and excellent performance characteristics make it suitable for a wide

range of applications. The protocols and data presented here provide a framework for the

systematic evaluation of fragrance blends containing this material, enabling researchers and

formulators to optimize their creations for desired aesthetic and performance attributes. The
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stability and substantivity of 2-tert-Butylcyclohexyl acetate contribute to the creation of long-

lasting and appealing fragrances in various consumer products.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

